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Compound of Interest

Compound Name: Isobutyryl chloride

Cat. No.: B124287 Get Quote

Introduction

Isobutyryl chloride (CAS No: 79-30-1), also known as 2-methylpropanoyl chloride, is a highly

reactive acylating agent and a crucial building block in organic synthesis.[1][2] Its chemical

formula is (CH₃)₂CHCOCl.[3] Due to its ability to readily introduce the isobutyryl group into

various molecules, it serves as a versatile intermediate in the production of a wide range of

active pharmaceutical ingredients (APIs) and their precursors.[2][4] This colorless liquid with a

pungent odor is particularly valuable in synthesizing esters, amides, and ketones through

nucleophilic acyl substitution reactions.[5][6] Its applications span the development of anti-

inflammatory drugs, antiviral agents (specifically anti-AIDS drugs), and antihypertensive

medications.[1][5] These notes provide detailed protocols and data for researchers, scientists,

and drug development professionals utilizing isobutyryl chloride in pharmaceutical synthesis.
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Property Value References

CAS Number 79-30-1 [1]

Molecular Formula C₄H₇ClO [5]

Molecular Weight 106.55 g/mol [3][4]

Appearance Colorless liquid [3][5]

Density 1.017 g/mL at 25 °C

Boiling Point 91-93 °C [3]

Melting Point -90 °C [3]

Refractive Index n20/D 1.407

Flash Point 9 °C [5]

Table 2: Summary of Reported Yields in Reactions
Involving Isobutyryl Chloride
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Reaction Product Yield (%)
Conditions /
Notes

References

Synthesis of

Isobutyryl

Chloride

Isobutyryl

Chloride
90%

From isobutyric

acid and thionyl

chloride

[2][7]

Synthesis of

Isobutyryl

Chloride

Isobutyryl

Chloride
99.76%

From isobutyric

acid,

trichloroacetonitri

le, and

triphenylphosphi

ne

[8]

Amidation Isobutyramide Not specified

Reaction with

concentrated

aqueous

ammonia

[7]

Esterification
Vanillin

Isobutyrate
90%

Reaction with

vanillin in 1,2-

dichloroethane

with triethylamine

[9]

Core Applications and Mechanisms
Isobutyryl chloride's high reactivity stems from the electrophilic carbonyl carbon, making it an

excellent acylating agent for nucleophiles like amines, alcohols, and aromatic rings.[2][10]

N-Acylation (Amide Synthesis): The reaction with primary or secondary amines produces N-

substituted isobutyramides. This is a fundamental transformation for creating amide linkages

present in many pharmaceutical compounds. The reaction is typically rapid and exothermic.

[11]

O-Acylation (Ester Synthesis): Alcohols react with isobutyryl chloride to form isobutyrate

esters, which can be important intermediates or final products. The reaction is often

performed under anhydrous conditions, with a base like pyridine to neutralize the HCl

byproduct.[10][12]
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C-Acylation (Friedel-Crafts Acylation): In the presence of a Lewis acid catalyst, isobutyryl
chloride can acylate aromatic compounds to form aryl isopropyl ketones, a common scaffold

in medicinal chemistry.[2]

The general mechanism for these transformations is a nucleophilic acyl substitution, which

proceeds through a tetrahedral intermediate.
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Nucleophilic Acyl Substitution

Isobutyryl Chloride
+ Nucleophile (Nu-H)

Tetrahedral Intermediate

1. Nucleophilic
Attack

Acylated Product
+ HCl

2. Elimination of
Chloride Ion (Cl⁻)

3. Deprotonation

Start: Assemble Reaction Apparatus
(Flask, Stirrer, Dropping Funnel, Condenser)

Charge flask with Thionyl Chloride
(e.g., 4.55 moles)

Add Isobutyric Acid (e.g., 4 moles)
dropwise with rapid stirring

Vigorous gas evolution
(HCl, SO₂)

Heat reaction mixture to 80°C
for 30 minutes

Distill the crude product through
a Vigreux column

Collect fraction boiling at 89-93°C

End: Isobutyryl Chloride (Yield: ~90%)
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Start: Dissolve Amine (R-NH₂)
and Base (e.g., Triethylamine) in
Anhydrous Solvent (e.g., DCM)

Cool the solution to 0°C
in an ice bath

Add Isobutyryl Chloride (1.0-1.1 eq)
dropwise with stirring

Allow reaction to warm to room temperature
and stir for 1-3 hours

Quench reaction with water or
saturated aq. NaHCO₃

Perform aqueous work-up and
extract with organic solvent

Dry, concentrate, and purify the crude product
(Crystallization or Chromatography)

End: N-Isobutyryl Amide Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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